Cas no 1806571-82-3 (3-Methyl-4-nitro-2-phenylpyridine)

• Product Name: 3-Methyl-4-nitro-2-phenylpyridine
• CAS No: 1806571-82-3
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 4907772
• Update Time: 2025-06-11

3-Methyl-4-nitro-2-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-4-nitro-2-phenylpyridine

• Inchi： 1S/C12H10N2O2/c1-9-11(14(15)16)7-8-13-12(9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： KXLFDCMYAITSMG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CN=C(C2C=CC=CC=2)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 3-Methyl-4-nitro-2-phenylpyridine

Research Brief on 3-Methyl-4-nitro-2-phenylpyridine (CAS: 1806571-82-3): Recent Advances and Applications

3-Methyl-4-nitro-2-phenylpyridine (CAS: 1806571-82-3) is a nitro-substituted pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and material science. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive compounds, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief consolidates the latest findings on this compound, highlighting its synthesis, mechanistic insights, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Methyl-4-nitro-2-phenylpyridine as a precursor for the synthesis of novel JAK2 inhibitors. The researchers employed a multi-step synthetic route, starting from commercially available 2-phenylpyridine, to introduce the nitro and methyl groups at specific positions. The resulting compound exhibited promising inhibitory activity against JAK2 kinase, a target implicated in myeloproliferative disorders. Molecular docking studies revealed that the nitro group plays a critical role in forming hydrogen bonds with the kinase's hinge region, thereby enhancing binding affinity.

In another recent investigation, 3-Methyl-4-nitro-2-phenylpyridine was evaluated for its antimicrobial properties. A team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters that derivatives of this compound displayed potent activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The nitro group was found to be essential for the observed antibacterial effects, likely due to its ability to generate reactive oxygen species (ROS) within bacterial cells. These findings suggest that further structural optimization of this scaffold could lead to the development of new antibiotics to combat antimicrobial resistance.

From a chemical biology perspective, 3-Methyl-4-nitro-2-phenylpyridine has also been utilized as a fluorescent probe for studying protein-ligand interactions. A 2022 study in Chemical Communications described the design of a nitro-pyridine-based fluorescent sensor that undergoes significant emission changes upon binding to ATP-binding cassette (ABC) transporters. This application highlights the compound's potential as a tool for elucidating the mechanisms of drug efflux pumps, which are often responsible for multidrug resistance in cancer cells.

Despite these promising developments, challenges remain in the large-scale synthesis and formulation of 3-Methyl-4-nitro-2-phenylpyridine-based therapeutics. Recent patents (e.g., WO2023056321) have addressed these issues by proposing novel catalytic methods for the efficient production of this compound and its derivatives. Additionally, computational studies have provided insights into the structure-activity relationships (SAR) of nitro-pyridine analogs, guiding the design of more potent and selective drug candidates.

In conclusion, 3-Methyl-4-nitro-2-phenylpyridine (CAS: 1806571-82-3) represents a versatile scaffold with diverse applications in medicinal chemistry and chemical biology. Ongoing research continues to uncover new therapeutic possibilities for this compound, particularly in the areas of kinase inhibition and antimicrobial development. Future studies should focus on optimizing its pharmacokinetic properties and exploring its potential in combination therapies.